(1Z)-2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N'-hydroxyethanimidamide

• IUPAC Name: 2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N'-hydroxyethanimidamide
• InChI: InChI=1S/C16H17N5O2/c1-10-3-4-12(11(2)7-10)13-8-14-16(22)20(9-15(17)19-23)5-6-21(14)18-13/h3-8,23H,9H2,1-2H3,(H2,17,19)
• InChI Key: PENPZASMICXRTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=NO)N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)C/C(=N/O)/N)C
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol
• CAS No.: 1255790-95-4

Description

This compound is a pyrazolo[1,5-a]pyrazine derivative featuring a 2,4-dimethylphenyl substituent at position 2 and an N'-hydroxyethanimidamide group at position 3. Its synthesis likely involves regioselective multicomponent reactions, as seen in pyrazolo-pyrimidine/pyrazine systems .

Biological Activity

The compound (1Z)-2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N'-hydroxyethanimidamide is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, synthesis, mechanisms, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}N_{4}O_{3}$, with a molecular weight of 362.41 g/mol . The structure features a pyrazolo[1,5-a]pyrazine core, which is crucial for its biological interactions.

Property	Value
Molecular Formula	C19H22N4O3
Molecular Weight	362.41 g/mol
IUPAC Name	(1Z)-2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N'-hydroxyethanimidamide
InChI Key	[InChI Key Here]

Biological Activity

Research has indicated that this compound exhibits various biological activities including:

• Antitumor Effects : Studies have shown that derivatives of pyrazolo[1,5-a]pyrazine compounds can inhibit cancer cell proliferation. For example, a related compound demonstrated significant cytotoxicity against various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression .
• Antimicrobial Properties : The compound's structure suggests potential interactions with microbial enzymes, which could inhibit bacterial growth. Research into similar compounds has revealed antimicrobial activity against both Gram-positive and Gram-negative bacteria .
• Anti-inflammatory Activity : Pyrazolo derivatives have been noted for their anti-inflammatory effects in preclinical models. They may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines .

The mechanism of action for (1Z)-2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N'-hydroxyethanimidamide likely involves:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in cancer progression or inflammation.
• Receptor Modulation : It could interact with cellular receptors leading to altered signaling pathways that affect cell survival and proliferation.

Case Study 1: Antitumor Activity

A study evaluated the antitumor effects of a pyrazolo[1,5-a]pyrazine derivative similar to our compound on human breast cancer cells. Results showed a dose-dependent reduction in cell viability and increased apoptosis markers after treatment with the compound over 48 hours .

Case Study 2: Antimicrobial Efficacy

In another investigation, derivatives were tested against Staphylococcus aureus and Escherichia coli. The results indicated significant inhibition zones compared to control groups, suggesting promising antimicrobial properties .

Scientific Research Applications

Antimicrobial Properties

Recent studies have highlighted the antimicrobial properties of compounds similar to (1Z)-2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N'-hydroxyethanimidamide. For instance, derivatives of pyrazoles have shown effectiveness against various bacterial strains such as Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Candida albicans . These findings suggest that the compound may serve as a lead structure for developing new antimicrobial agents.

Inhibition of Dihydroorotate Dehydrogenase

Another area of research involves the inhibition of dihydroorotate dehydrogenase (DHODH), an enzyme crucial for pyrimidine biosynthesis. Inhibitors of DHODH are being explored for their potential in treating autoimmune diseases and certain cancers. The structural similarities between (1Z)-2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N'-hydroxyethanimidamide and known DHODH inhibitors suggest that it could also exhibit similar inhibitory effects .

Synthesis and Characterization

A detailed synthesis protocol for compounds related to (1Z)-2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N'-hydroxyethanimidamide has been documented. The synthesis typically involves the reaction of hydrazones with various carbonyl compounds under acidic conditions. Characterization methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of the synthesized compounds .

Computational Studies

Computational docking studies have been conducted to predict the binding affinity of (1Z)-2-[2-(2,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N'-hydroxyethanimidamide to various biological targets. These studies indicate that the compound has favorable interactions with target proteins associated with disease mechanisms, suggesting its potential as a drug candidate .

Summary of Applications

Application Area	Description
Antimicrobial Activity	Effective against Staphylococcus aureus, Escherichia coli, and Candida albicans.
DHODH Inhibition	Potential use in treating autoimmune diseases and cancers by inhibiting pyrimidine biosynthesis.
Synthesis and Characterization	Detailed synthesis protocols and characterization methods established for related compounds.
Computational Studies	Predictive modeling suggests strong binding affinities to relevant biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Formula (MW)	Reported Activity	Source
Target Compound	Pyrazolo[1,5-a]pyrazine	2-(2,4-dimethylphenyl), N'-hydroxyethanimidamide	Not explicitly provided	Hypothesized: HDAC inhibition	N/A
4n ()	Dihydropyrazolo[1,5-a]pyrimidine	4-Trifluoromethylphenyl, 4-hydroxyphenyl	C₁₉H₁₅F₃N₆O₂ (416.36 g/mol)	Anticancer (in vitro)
Triazolopyrimidine derivatives ()	1,2,4-Triazolo[1,5-a]pyrimidine	5,7-Dimethyl, acetylhydrazones	Varied (e.g., C₁₄H₁₅N₇O₂)	Herbicidal, fungicidal
Quinazolinyl pyrazole derivatives ()	Quinazoline-pyrazole hybrid	4-Chloroquinazoline, aryl aldehyde hydrazones	Varied (e.g., C₁₈H₁₅ClN₆O)	Antimicrobial (e.g., wheat scab)

Key Findings:

Structural Divergence :

• The target compound’s pyrazolo[1,5-a]pyrazine core differs from pyrazolo[1,5-a]pyrimidine () and triazolo[1,5-a]pyrimidine () in nitrogen atom placement, altering electronic properties and binding affinity .
• The N'-hydroxyethanimidamide group is analogous to hydroxamic acids in HDAC inhibitors, whereas acetylhydrazones () and aldehyde hydrazones () favor metal chelation or hydrogen bonding .

Biological Activity :

• ’s compound 4n showed moderate anticancer activity (IC₅₀ ~10 µM) in cell-based assays, attributed to the trifluoromethylphenyl group enhancing lipophilicity .
• ’s triazolopyrimidines exhibited herbicidal activity (e.g., 80% inhibition of Amaranthus retroflexus at 100 ppm) and fungicidal effects, with chiral derivatives showing enhanced potency .
• ’s quinazolinyl pyrazoles demonstrated superior antifungal activity (e.g., 5k inhibited Fusarium graminearum by 92% at 50 µg/mL) compared to commercial agents .

Synthetic Strategies: The target compound’s synthesis may parallel ’s regioselective condensation of aldehydes with aminopyrazoles, though pyrazine ring formation would require additional oxidation steps .